Cas no 787618-23-9 (Phosphine, dicyclohexyl(2',6'-diethoxy[1,1'-biphenyl]-2-yl)-)

Phosphine, dicyclohexyl(2',6'-diethoxy[1,1'-biphenyl]-2-yl)- structure
787618-23-9 structure
Product Name:Phosphine, dicyclohexyl(2',6'-diethoxy[1,1'-biphenyl]-2-yl)-
CAS No:787618-23-9
MF:C28H39O2P
MW:438.581829309464
CID:4187893
PubChem ID:68575988
Update Time:2025-04-24

Phosphine, dicyclohexyl(2',6'-diethoxy[1,1'-biphenyl]-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, dicyclohexyl(2',6'-diethoxy[1,1'-biphenyl]-2-yl)-
    • SCHEMBL3271169
    • Dicyclohexyl(2',6'-diethoxy-[1,1'-biphenyl]-2-yl)phosphine
    • 787618-23-9
    • Inchi: 1S/C28H39O2P/c1-3-29-25-19-13-20-26(30-4-2)28(25)24-18-11-12-21-27(24)31(22-14-7-5-8-15-22)23-16-9-6-10-17-23/h11-13,18-23H,3-10,14-17H2,1-2H3
    • InChI Key: POEKQTXKQJAICC-UHFFFAOYSA-N
    • SMILES: P(C1=CC=CC=C1C1C(=CC=CC=1OCC)OCC)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 438.26876748Da
  • Monoisotopic Mass: 438.26876748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 18.5Ų
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